![molecular formula C8H13ClN2S B2571558 5-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine;hydrochloride CAS No. 2138284-63-4](/img/structure/B2571558.png)
5-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine;hydrochloride
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Overview
Description
“5-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine” is a chemical compound with the molecular formula C7H11N3S . It is used in the preparation of thiazolopyridine and tetrahydrothiazolopyridine derivatives .
Synthesis Analysis
The synthesis of this compound involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido . The synthesis can also be achieved from 1-Methyl-4-piperidone and Cyanamide .Molecular Structure Analysis
The molecular structure of this compound is established based on spectral data, elemental analyses, and alternative synthetic routes whenever possible .Chemical Reactions Analysis
This compound can react with hydrazonoyl halides to form a novel series of 1,3,4-thiadiazoles, 5-arylazothiazoles, and hexahydropyrimido .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 169.25, a predicted boiling point of 315.5±32.0 °C, and a predicted density of 1.279±0.06 g/cm3 .Scientific Research Applications
Fluorescent and Colorimetric pH Probe Development
5-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine;hydrochloride and related compounds have been utilized in the synthesis of fluorescent and colorimetric pH probes. A study by Diana et al. (2020) describes the creation of a highly water-soluble fluorescent and colorimetric pH probe using a benzothiazole moiety. This probe is capable of monitoring acidic and alkaline solutions with a reversible color/fluorescence change around neutral pH. Its high solubility in water and large Stokes shifts make it an excellent candidate for real-time intracellular pH imaging (Diana, Caruso, Tuzi, & Panunzi, 2020).
Synthesis of Hindered N-methylated Tetrapeptide
In the realm of peptide synthesis, benzothiazole derivatives have been employed for the synthesis of complex peptides. Vedejs and Kongkittingam (2000) reported the use of N-Benzothiazole-2-sulfonyl (Bts)-protected amino acid chlorides for preparing a tetrapeptide subunit of cyclosporin. This method featured efficient coupling and methylation steps, allowing purification by extraction without the need for chromatography (Vedejs & Kongkittingam, 2000).
Antitumor Activities
Chua et al. (1999) explored the antitumor properties of 2-(4-aminophenyl)benzothiazoles, which have shown potent and selective activity against various cancer cell lines, including breast, ovarian, colon, and renal cells. The study highlighted the role of metabolism in the action of these compounds, with N-acetylation and oxidation being key metabolic transformations (Chua, Shi, Wrigley, Bradshaw, Hutchinson, Shaw, Barrett, Stanley, & Stevens, 1999).
Liquid Crystalline and Fire Retardant Molecules
Jamain, Khairuddean, and Guan-Seng (2020) synthesized novel liquid crystalline and fire retardant molecules based on a cyclotriphosphazene core containing Schiff base and amide linking units. The introduction of benzothiazole derivatives contributed to the compounds' structure, impacting their mesophase behavior and enhancing fire retardant properties (Jamain, Khairuddean, & Guan-Seng, 2020).
Mechanism of Action
properties
IUPAC Name |
5-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2S.ClH/c1-5-2-3-7-6(4-5)10-8(9)11-7;/h5H,2-4H2,1H3,(H2,9,10);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITCJSHXYEAULLF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC2=C(C1)N=C(S2)N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13ClN2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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